Cas no 86867-57-4 (2-Propenenitrile,3-(4-formylphenyl)-, (Z)- (9CI))

• Product name: 2-Propenenitrile,3-(4-formylphenyl)-, (Z)- (9CI)
• CAS No: 86867-57-4
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 708628
• PubChem ID: 45083948

2-Propenenitrile,3-(4-formylphenyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-(4-formylphenyl)-, (Z)- (9CI)
• 86867-57-4
• 2-Propenenitrile, 3-(4-formylphenyl)-, (Z)-
• DTXSID401262047

• Inchi： InChI=1S/C10H7NO/c11-7-1-2-9-3-5-10(8-12)6-4-9/h1-6,8H/b2-1-
• InChI Key： UXLFWDWALOMIJU-UPHRSURJSA-N
• SMILES： C1=CC(=CC=C1C=CC#N)C=O

Computed Properties

• Exact Mass: 157.053
• Monoisotopic Mass: 157.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9A^2